Cas no 1153227-88-3 (3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine)

• Product Name: 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine
• CAS No: 1153227-88-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5855075
• PubChem ID: 43609784
• Update Time: 2025-11-01

3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine
• 1,4-Benzenediamine, 2-methyl-N4-(tetrahydro-2H-pyran-4-yl)-
• CS-0238966
• EN300-2034756
• 2-methyl-4-N-(oxan-4-yl)benzene-1,4-diamine
• 3-Methyl-N1-(tetrahydro-2H-pyran-4-yl)benzene-1,4-diamine
• 1153227-88-3

• Inchi： 1S/C12H18N2O/c1-9-8-11(2-3-12(9)13)14-10-4-6-15-7-5-10/h2-3,8,10,14H,4-7,13H2,1H3
• InChI Key： CMGPOIIAHVAQMX-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(NC2CCOCC2)C=C1C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±42.0 °C(Predicted)
• pka: 6.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine

Professional Introduction to Compound with CAS No. 1153227-88-3 and Product Name: 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine

The compound with CAS No. 1153227-88-3 and the product name 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine incorporates a benzene ring substituted with a methyl group and an oxane ring, linked to an amine group at the N1 position. This configuration suggests a high degree of versatility, enabling diverse interactions with biological targets.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their broad spectrum of biological activities. The presence of the oxan-4-yl moiety in 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine is particularly noteworthy, as oxane derivatives are known for their stability and ability to mimic natural sugars. This feature makes the compound an attractive candidate for further investigation in drug design, particularly for targeting enzymes that rely on sugar-like structures.

One of the most compelling aspects of 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine is its potential as a scaffold for developing novel therapeutic agents. The benzene ring, combined with the amine functionality, provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. Current research in this area has focused on exploring its interactions with various biological receptors and enzymes. Preliminary studies have indicated that this compound exhibits promising activity against certain enzymatic targets, which could be exploited for the treatment of inflammatory diseases and metabolic disorders.

The methyl group attached to the benzene ring in 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine also plays a crucial role in determining its overall pharmacokinetic profile. This substitution can influence solubility, metabolic stability, and binding affinity, making it a key factor in optimizing drug-like properties. Computational modeling studies have been instrumental in predicting how this methyl group interacts with biological targets, providing valuable insights into potential drug candidates.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine. These improvements have reduced costs and increased availability, facilitating further research and development. The ability to produce this compound in larger quantities has also opened up new avenues for clinical trials and commercialization. Researchers are now exploring its potential as an intermediate in the synthesis of more complex molecules, which could lead to the discovery of new drugs with enhanced therapeutic efficacy.

The integration of 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine into drug development pipelines aligns with current trends toward personalized medicine and targeted therapies. Its unique structural features make it a versatile building block for designing molecules that can selectively interact with specific disease-related pathways. This approach holds promise for improving patient outcomes by reducing side effects and increasing treatment effectiveness.

In conclusion, 3-methyl-N1-(oxan-4-yl)benzene-1,4-diamine (CAS No. 1153227-88-3) represents a significant contribution to pharmaceutical chemistry. Its novel structure and promising biological activities make it a valuable candidate for further research and development. As synthetic methods continue to improve and our understanding of its pharmacological properties deepens, this compound is poised to play a crucial role in the discovery of new therapeutic agents.